Cas no 93517-74-9 (4-(3,4-dimethylphenyl)-1,2-dihydrophthalazin-1-one)

• Product Name: 4-(3,4-dimethylphenyl)-1,2-dihydrophthalazin-1-one
• CAS No: 93517-74-9
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 3057221
• PubChem ID: 722589
• Update Time: 2025-10-31

4-(3,4-dimethylphenyl)-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dimethylphenyl)-1,2-dihydrophthalazin-1-one
• TQP1578
• 4-(3,4-dimethylphenyl)-1(2H)-phthalazinone
• EN300-129102
• 4-(3,4-dimethylphenyl)phthalazin-1(2H)-one
• Z48957546
• 4-(3,4-dimethylphenyl)-2H-phthalazin-1-one
• AKOS000266939
• CHEMBL4240027
• Oprea1_435956
• AF-399/13278179
• 93517-74-9
• F0745-1084
• STL306875
• G54131

• Inchi： 1S/C16H14N2O/c1-10-7-8-12(9-11(10)2)15-13-5-3-4-6-14(13)16(19)18-17-15/h3-9H,1-2H3,(H,18,19)
• InChI Key： DJXCVFYQIFRQNR-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2=CC=C(C)C(C)=C2)=NN1

Computed Properties

• Exact Mass: 250.110613074Da
• Monoisotopic Mass: 250.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 4-(3,4-dimethylphenyl)-1,2-dihydrophthalazin-1-one

Recent Advances in the Study of 4-(3,4-Dimethylphenyl)-1,2-dihydrophthalazin-1-one (CAS: 93517-74-9)

The compound 4-(3,4-dimethylphenyl)-1,2-dihydrophthalazin-1-one (CAS: 93517-74-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its phthalazinone core and dimethylphenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-(3,4-dimethylphenyl)-1,2-dihydrophthalazin-1-one, highlighting its efficient production via a multi-step organic synthesis involving palladium-catalyzed cross-coupling reactions. The study emphasized the compound's structural versatility, which allows for modifications to enhance its pharmacokinetic properties. Researchers also noted its stability under physiological conditions, a critical factor for its potential use in vivo.

Pharmacological investigations have revealed that 4-(3,4-dimethylphenyl)-1,2-dihydrophthalazin-1-one exhibits potent inhibitory effects on specific kinase enzymes implicated in inflammatory and oncogenic pathways. In a preclinical model of rheumatoid arthritis, the compound demonstrated significant anti-inflammatory activity by suppressing pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a novel therapeutic agent for autoimmune diseases.

Further research has explored the compound's anticancer properties. A 2024 study in Cancer Research reported that 4-(3,4-dimethylphenyl)-1,2-dihydrophthalazin-1-one selectively targets cancer cells by inhibiting the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell proliferation and survival. The study utilized in vitro and in vivo models to validate its efficacy, showing reduced tumor growth in xenograft models without significant toxicity to normal cells.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and reducing off-target effects. Ongoing research aims to develop derivatives of 4-(3,4-dimethylphenyl)-1,2-dihydrophthalazin-1-one with improved selectivity and pharmacokinetic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials.

In conclusion, 4-(3,4-dimethylphenyl)-1,2-dihydrophthalazin-1-one (CAS: 93517-74-9) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological activities and structural adaptability make it a valuable candidate for further investigation. Future studies will likely focus on translational applications, paving the way for its potential use in treating inflammatory diseases and cancer.